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Compound of Interest

Compound Name: 2-Chlorobenzaldehyde

Cat. No.: B7760846

Introduction: 2-Chlorobenzaldehyde (CAS No. 89-98-5), a chlorinated aromatic aldehyde, is a
pivotal intermediate in the synthesis of pharmaceuticals, agrochemicals, dyes, and pigments.[1]
Its reactivity, driven by the electrophilic carbonyl carbon and the electron-withdrawing nature of
the chlorine substituent, makes it a versatile building block.[1][2] HowevVer, this reactivity also
necessitates a thorough understanding of its associated hazards and the implementation of
stringent safety protocols. This guide provides an in-depth analysis of the safety data for 2-
Chlorobenzaldehyde and outlines field-proven procedures for its safe handling, storage, and
emergency management, tailored for researchers and professionals in drug development and
chemical synthesis.

Part 1: Hazard Identification and Toxicological
Profile

A foundational principle of laboratory safety is a comprehensive understanding of a substance's
intrinsic hazards. 2-Chlorobenzaldehyde is classified as a corrosive substance that can cause
severe skin burns and serious eye damage.[3][4][5][6] It may also cause an allergic skin
reaction.[3][7]

GHS Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides
a standardized framework for hazard communication.
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Hazard Class Category Hazard Statement

H314: Causes severe skin

Skin Corrosion/Irritation 1B

burns and eye damage[3][4]
Serious Eye Damage/Eye 1 H318: Causes serious eye
Irritation damage[8]

) o H317: May cause an allergic

Skin Sensitization 1 ] )

skin reaction[3][7]

o H303: May be harmful if

Acute Toxicity, Oral 5

swallowed[6]
Flammable Liquids 4 H227: Combustible liquid[6]

This table summarizes the primary GHS classifications for 2-Chlorobenzaldehyde.

The causality behind these classifications lies in the chemical's ability to react with biological
macromolecules. The aldehyde functional group can form Schiff bases with amine groups in
proteins, while the compound's overall reactivity can lead to cellular damage upon contact.

Toxicological Data Summary

While comprehensive human toxicological data is limited, animal studies provide valuable
insights into the potential effects of exposure.[9]

e Acute Oral Toxicity: LD50 (rat) - 2,160 mg/kg.[6] Symptoms observed in animal studies
include general depressed activity, tremors, and diarrhea.[6]

» Dermal and Ocular Effects: The primary concern is severe irritation and corrosive burns upon
contact with skin and eyes.[5][10] Inflammation of the eye is characterized by redness,
watering, and itching, while skin inflammation can manifest as itching, scaling, reddening, or
blistering.[10]

 Inhalation: Inhalation of vapors or mists can cause irritation to the upper respiratory tract.[6]
[11]
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e Chronic Effects: There is no evidence to suggest that 2-Chlorobenzaldehyde is
carcinogenic, mutagenic, or a reproductive toxin.[6][7]

Part 2: Exposure Controls and Personal Protective
Equipment (PPE)

A multi-layered approach to exposure control is critical for mitigating the risks associated with
handling 2-Chlorobenzaldehyde. The hierarchy of controls, a fundamental concept in

industrial hygiene, prioritizes engineering and administrative controls over personal protective

equipment.

Hierarchy of Controls for 2-Chlorobenzaldehyde

Engineering Controls

(e.g., Fume Hood, Ventilation)

ore Effective

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(e.g., Gloves, Goggles, Lab Coat)

Click to download full resolution via product page

Figure 1: Hierarchy of controls for managing chemical exposure.

Engineering Controls

The primary engineering control for handling 2-Chlorobenzaldehyde is a properly functioning
chemical fume hood.[12] This provides a physical barrier and ventilation to prevent the
inhalation of vapors. All manipulations of the chemical, including weighing, transferring, and
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reactions, should be conducted within a fume hood. Ensure that eyewash stations and safety
showers are readily accessible and in close proximity to the work area.[10]

Personal Protective Equipment (PPE)

While engineering controls are the first line of defense, appropriate PPE is mandatory to
protect against direct contact.

o Eye and Face Protection: Tightly fitting safety goggles are essential.[6][13] A face shield
(minimum 8-inch) should also be worn to provide additional protection against splashes.[6]
[13]

e Skin Protection:

o Gloves: Chemical-resistant gloves are required. Always inspect gloves for tears or holes
before use.[6] After handling, remove gloves using the proper technique to avoid skin
contact and dispose of them in accordance with laboratory procedures.[13]

o Lab Coat/Protective Clothing: A lab coat or a complete suit protecting against chemicals
should be worn.[6][13] The type of protective equipment must be selected based on the
concentration and amount of the substance being handled at the specific workplace.[13]

o Respiratory Protection: If vapors or aerosols are generated, a NIOSH-approved respirator
with an organic vapor/acid gas cartridge (or equivalent) is necessary.[8][11] The use of
respirators must be in accordance with a comprehensive respiratory protection program.

Part 3: Safe Handling, Storage, and Disposal

Adherence to strict protocols for handling, storage, and disposal is paramount to preventing
accidents and environmental contamination.

Handling Procedures

e Avoid Inhalation: Do not breathe vapors or mists.[5][13]

e Prevent Contact: Avoid contact with skin, eyes, and clothing.[5]
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« Ignition Sources: Keep away from heat, sparks, and open flames.[10][13] Take precautionary
measures against static discharge.[6][13]

» Hygiene: Wash hands thoroughly after handling.[3][5] Contaminated work clothing should not
be allowed out of the workplace and must be washed before reuse.[3]

Storage Requirements

o Container: Keep containers tightly closed in a dry, cool, and well-ventilated place.[5][6][12]
Containers that have been opened must be carefully resealed and kept upright to prevent
leakage.[6][13]

e Incompatible Materials: Store away from strong oxidizing agents, strong bases, and strong
reducing agents.[11][12]

e Environmental Conditions: Protect from light and moisture.[14] Storage under an inert
atmosphere, such as nitrogen, is recommended.[7][14]

Disposal Considerations

Waste material must be disposed of in accordance with national and local regulations.[3] Do
not mix with other waste.[3] Uncleaned containers should be treated as the product itself.[3]
Consider offering surplus and non-recyclable solutions to a licensed disposal company.[13]

Part 4: Emergency Procedures

A well-defined and practiced emergency response plan is crucial for minimizing the impact of
an accidental release or exposure.

First Aid Measures

Immediate action is critical in the event of exposure. First aiders should always protect
themselves from exposure.[3][8]

 Inhalation: Move the victim to fresh air.[3] If breathing is difficult, provide oxygen. Seek
immediate medical attention.[5][10]
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» Skin Contact: Immediately remove all contaminated clothing.[3][4] Rinse the affected skin
with plenty of water for at least 15 minutes.[5][10] Seek immediate medical attention.[3][10]

» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally.[5][10] Remove contact lenses if present and
easy to do.[3] Seek immediate medical attention from an ophthalmologist.[3][4]

 Ingestion: Do NOT induce vomiting.[5][10] If the victim is conscious, rinse their mouth with
water and have them drink one or two glasses of water.[3] Seek immediate medical
attention.[5][10]

Spill Response Protocol

The appropriate response to a spill depends on its size and location.
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2-Chlorobenzaldehyde Spill Response
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Figure 2: Step-by-step workflow for responding to a 2-Chlorobenzaldehyde spill.

Step-by-Step Spill Cleanup Methodology:
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e Evacuate and Alert: Immediately evacuate non-essential personnel from the spill area and
alert others in the vicinity.[15]

» Ventilate: Ensure adequate ventilation.[16] For large spills, this may involve opening
windows or using fans, provided it does not spread the vapor to other occupied areas.[17]

» Personal Protective Equipment: Before attempting cleanup, don the appropriate PPE as
outlined in Section 2.2.[18]

» Containment: For liquid spills, create a dike around the spill using an inert absorbent material
such as sand, earth, vermiculite, or a commercial sorbent.[18][19] Start from the outside and
work inwards to prevent spreading.[19] Do not use combustible materials like sawdust.

o Absorption: Carefully apply the absorbent material over the spill.[18]

o Collection: Once the liquid is absorbed, use non-sparking tools to carefully collect the
material and place it into a suitable, labeled, and sealable container for hazardous waste
disposal.[16][20]

o Decontamination: Clean the spill area with a 60-70% ethanol solution followed by soap and
water.[11] Collect all cleaning materials for hazardous waste disposal.

» Disposal: Dispose of all contaminated materials (absorbents, PPE, cleaning supplies) as
hazardous waste in accordance with institutional and regulatory guidelines.[18]

Firefighting Measures

2-Chlorobenzaldehyde is a combustible liquid with a flash point of approximately 88°C
(190.4°F).[9][10]

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[5][13]

o Unsuitable Extinguishing Media: Do not use a heavy water stream.[5]

e Specific Hazards: When heated to decomposition, it can emit toxic and corrosive fumes,
including hydrogen chloride and carbon monoxide.[7][11][21]
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o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[12][13]

Conclusion

2-Chlorobenzaldehyde is an indispensable reagent in modern organic synthesis. Its inherent
hazards, particularly its corrosive nature, demand a disciplined and informed approach to
safety. By integrating the principles of the hierarchy of controls, utilizing appropriate personal
protective equipment, and adhering to rigorous handling and emergency protocols, researchers
and drug development professionals can effectively mitigate the risks associated with this
valuable chemical intermediate. This guide serves as a comprehensive resource to foster a
culture of safety and ensure the well-being of all laboratory personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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